xenon-126
Description
Structure
2D Structure
Properties
Molecular Formula |
Xe |
|---|---|
Molecular Weight |
125.90429742 g/mol |
IUPAC Name |
xenon-126 |
InChI |
InChI=1S/Xe/i1-5 |
InChI Key |
FHNFHKCVQCLJFQ-FTXFMUIASA-N |
Isomeric SMILES |
[126Xe] |
Canonical SMILES |
[Xe] |
Origin of Product |
United States |
Nuclear Structure and Theoretical Models of Xenon 126
Theoretical Predictions for Nuclear Behavior of Xenon-126 (e.g., Double Beta Decay Predictions)
Theoretical studies predict that Xe is one of the isotopes that could potentially undergo double beta decay. wikipedia.orgwikipedia.org This process, a rare type of radioactive decay, involves the simultaneous transformation of two neutrons into two protons with the emission of two electrons and two antineutrinos (2νββ decay), or hypothetically, without the emission of neutrinos (0νββ decay). wikipedia.org While double electron capture has been observed in Xe and double beta decay in Xe, double beta decay in Xe has not yet been observed experimentally, leading to its classification as stable based on current observations. wikipedia.orgwikipedia.org Theoretical descriptions of two-neutrino electron capture in Xe have been performed using methods such as pn-QRPA and interacting shell model, providing insights into nuclear matrix elements. arxiv.org These theoretical efforts contribute to the broader understanding of double beta decay processes in xenon isotopes, including predictions for isotopes like Xe. researchgate.net
Application of Interacting Boson Model (IBM) in this compound Nuclear Structure Studies
The Interacting Boson Model (IBM), specifically the IBM-1 version, has been widely applied to study the nuclear structure of even-even xenon isotopes, including Xe. researchgate.netnbuv.gov.ua This model describes the collective behavior of nuclei in terms of interacting bosons representing pairs of nucleons. IBM-1 calculations have been used to predict energy levels and B(E2) values for a range of xenon isotopes, showing good agreement with experimental data for low-lying states. researchgate.netnbuv.gov.uaias.ac.in Studies utilizing the IBM-1 have indicated that the Xe nuclei exhibit gamma-unstable properties, consistent with a transitional behavior between different symmetry limits of the IBM, such as the O(6) and U(5) symmetries. nbuv.gov.uaresearchgate.net The IBM-1 framework has proven to be a reliable tool for calculating spectra in the xenon isotopic chain. researchgate.net
Microscopic Shell Model and Davydov-Filippov Gamma-Rigid Rotor Model Applications to this compound
The nuclear structure of Xe has also been investigated using microscopic theoretical approaches such as the microscopic shell model and phenomenological models like the Davydov-Filippov gamma-rigid rotor model. researchgate.netresearchgate.netosti.govosti.gov Coulomb excitation experiments on Xe have provided experimental data on transition and diagonal matrix elements, which are then compared with calculations from these models. researchgate.netresearchgate.netosti.govosti.gov A newly developed microscopic shell model, known as the PMMU model, based on the Hartree-Fock Bogoliubov plus generator coordinate method (HFB+gcm), has shown good agreement with experimental measurements for low-lying states in Xe, although challenges remain in fully interpreting certain properties like the nearly vanishing electric quadrupole moment of the second 2 state. researchgate.netresearchgate.netosti.govosti.gov The Davydov-Filippov model, which describes a nucleus as a gamma-rigid rotor, has also been used for comparison with experimental data from Coulomb excitation studies. researchgate.netresearchgate.netosti.govosti.gov
Studies on O(6)-Symmetry Breaking and Collective Behavior in this compound
Xenon isotopes, including Xe, are situated in a region of the nuclear chart where the nuclear structure transitions from spherical to deformed shapes. nbuv.gov.ua The collective behavior of these nuclei can be related to dynamical symmetries, particularly the O(6) limit of the IBM, which corresponds to a gamma-unstable rotor. nbuv.gov.uaepj-conferences.org Experimental studies, such as projectile Coulomb excitation of Xe, have allowed for quantitative tests of O(6)-symmetry breaking. researchgate.netaps.orgaps.org Measured absolute B(E2) values in Xe indicate a preservation of O(5) symmetry while the O(6) symmetry is broken. researchgate.netaps.orgaps.org This suggests that while Xe exhibits characteristics of a gamma-soft nucleus, it deviates from the ideal O(6) symmetry. researchgate.netresearchgate.netaps.org The evolution of O(6)-symmetry breaking and O(5)-symmetry conservation across the light stable xenon isotopes has been a subject of detailed discussion. researchgate.netaps.orgaps.org
Electromagnetic Transition Probabilities and Quadrupole Moments in this compound
Electromagnetic transition probabilities, particularly B(E2) values, and quadrupole moments are crucial observables for probing the collective structure of nuclei. Experimental measurements of these properties in Xe have been performed using techniques like Coulomb excitation. researchgate.netresearchgate.netosti.govaps.org These experimental results are then compared with theoretical calculations from various models, including the IBM, microscopic shell model, and the Davydov-Filippov model. researchgate.netresearchgate.netosti.govaps.org
Studies have deduced absolute E2 transition strengths in Xe, providing valuable data for testing theoretical predictions. researchgate.netaps.org The comparison between experimental B(E2) values and those calculated by models like IBM-1 shows good agreement for many transitions, supporting the applicability of these models in describing the collective behavior. nbuv.gov.uaias.ac.inresearchgate.net However, discrepancies can exist, and some experimental findings, such as the nearly vanishing electric quadrupole moment of the second 2 state in Xe, pose challenges for theoretical interpretation. researchgate.netresearchgate.netosti.govosti.gov
Here is a representative table showing some experimental and theoretical B(E2) values for Xe, compiled from research findings:
The quadrupole moment of the first excited 2 state in Xe has been experimentally determined, providing further constraints on theoretical models. mit.edu The nearly vanishing electric quadrupole moment of the second 2 state in both Xe and Xe presents a particular challenge for theoretical interpretation within models like the microscopic shell model and the Davydov-Filippov gamma-rigid rotor model. researchgate.netresearchgate.netosti.govosti.gov
Advanced Theoretical Formalisms for Xenon Isotope Systems
Beyond the standard applications of the IBM, shell model, and rigid rotor models, advanced theoretical formalisms are employed to gain a deeper understanding of xenon isotope systems, including Xe. These include extensions and modifications of existing models, as well as entirely different approaches.
For instance, the Interacting Boson-Fermion Model (IBFM) is used to describe odd-mass xenon isotopes by coupling an odd nucleon to a bosonic core, with parameters for the even-even core nuclei like Xe derived from IBM-1 analyses. ias.ac.in This highlights how studies of Xe contribute to the understanding of neighboring isotopes.
The concept of potential energy surfaces (PES) is also utilized to understand the shape of xenon nuclei. PES calculations for Xe isotopes reveal that they are deformed and exhibit a gamma-unstable limit, consistent with the transitional nature observed. nbuv.gov.uaresearchgate.netresearchgate.net
Other theoretical approaches mentioned in the context of xenon isotopes include the dynamic pairing plus quadrupole model in the microscopic approach, the critical point symmetry E(5), the Fermion Dynamical Symmetry Model (FDSM), and the interacting vector boson model (IVBM). researchgate.netresearchgate.netresearchgate.netarcjournals.org While not all of these are applied specifically to Xe in the provided snippets, they represent the broader theoretical landscape used to study the complex nuclear structure of the xenon isotopic chain, within which Xe resides. The investigation of phenomena like backbending in the ground and super bands of even-even xenon nuclei using models like the IVBM further illustrates the advanced theoretical efforts in this mass region. arcjournals.org
The challenge of interpreting certain experimental results, such as the quadrupole moments of excited states, continues to drive the development and refinement of these advanced theoretical formalisms for xenon isotope systems. researchgate.netresearchgate.netosti.govosti.gov
Nucleosynthesis and Astrophysical Context of Xenon 126
Xenon-126 Formation Mechanisms in Stellar Environments (e.g., r-process, s-process)
Xenon isotopes, including 126Xe, are primarily synthesized through neutron-capture processes in stars. Unlike lighter noble gases, xenon is not formed during the normal stellar nucleosynthesis within a star's core, as producing nuclides heavier than iron-56 (B78511) consumes energy. wikipedia.org Instead, xenon is created in environments with high neutron fluxes.
The two main neutron-capture processes are the slow neutron-capture process (s-process) and the rapid neutron-capture process (r-process). The s-process typically occurs in red giant stars on the asymptotic giant branch. wikipedia.org The r-process, requiring a much higher neutron density and occurring on much shorter timescales, is associated with explosive events like supernovae. wikipedia.orgwikipedia.org
Specifically, 126Xe is considered a p-process nucleus, primarily formed through proton capture or photodisintegration reactions in stellar environments. wordpress.com While the s-process is known to produce 130Xe, and the r-process is largely responsible for the heavier, neutron-rich isotopes like 134Xe and 136Xe, 124Xe and 126Xe are uniquely produced by the p-process. wordpress.com Some studies suggest that most 124Xe and 126Xe are formed in the oxygen-shell during hydrostatic core silicon-burning in massive stars, at effective temperatures near 2.0 x 109 K. nasa.gov
Role of this compound in Supernova Nucleosynthesis
Supernovae are significant sites for the production of heavy elements, including some xenon isotopes, particularly through the r-process. wikipedia.orgwikipedia.org While 126Xe is primarily a p-process isotope, supernova explosions also play a role in its distribution and potential formation in specific zones. The rapid neutron capture process in supernovae is responsible for the creation of approximately half of the atomic nuclei heavier than iron. wikipedia.org Abundance peaks for the r-process occur near mass numbers including A = 130, which includes xenon isotopes. wikipedia.org
Some research suggests that isotopically anomalous xenon components found in meteorites, such as Xe-HL, which is enriched in both light (p-process) and heavy (r-process) isotopes, may originate from a neutron burst intermediate between the s- and r-processes that modified the products of a regular r-process after supernova explosions. nih.gov The turbulent zones of mixing of fragments from the outer and inner shells during a Type II supernova explosion could potentially form components like Xe-pr1C and Xe-pr2C, which differ in their carrier phases and compositions. usra.edu
Isotopic Anomalies of this compound in Extraterrestrial Materials (e.g., Meteorites)
Isotopic anomalies of xenon, including variations in 126Xe abundance, are observed in various extraterrestrial materials such as meteorites. These anomalies serve as fingerprints of distinct nucleosynthetic sources and processes that contributed material to the early solar system. wordpress.comarxiv.org
The discovery of an overabundance of 129Xe in certain meteorites, inferred to be a decay product of radioactive iodine-129 (B1233664) (129I), was a key finding in this field. wikipedia.orgwordpress.com However, anomalies are not limited to radiogenic isotopes. Meteoritic trapped xenon can consist of isotopically distinct components. nasa.gov For example, some carbonaceous chondrites contain a component (referred to as "component X" or Xe-HL) that is enriched in both light isotopes (124Xe and 126Xe) and heavy isotopes (131Xe to 136Xe) relative to 130Xe. nasa.govakjournals.com The correlation between the enrichment of light isotopes like 124Xe and 126Xe and the heaviest isotope, 136Xe, in xenon released from carbonaceous chondrites through stepwise heating provides evidence for these distinct components. nasa.gov
The presence of excess 124Xe and 126Xe in meteorites from the p-process of nucleosynthesis, alongside excesses in heavier isotopes from the r-process, highlights the contribution of multiple stellar environments to the solar nebula. akjournals.com
Tracing Solar System Formation and Early Chronology via Xenon Isotope Ratios
Xenon isotope ratios are powerful tools for studying the formation and early chronology of the solar system. wikipedia.orgwordpress.comwikipedia.org The distinct isotopic signatures produced by different nucleosynthetic processes (s-process, r-process, p-process) and radioactive decay events allow scientists to trace the origins of solar system material and date key events. wordpress.comnih.gov
Mass-Dependent Fractionation of this compound in Planetary Atmospheres
The isotopic composition of xenon in planetary atmospheres can be altered by mass-dependent fractionation processes. This occurs when physical processes favor the escape or retention of isotopes based on their mass. Lighter isotopes tend to escape more readily than heavier isotopes during processes like hydrodynamic escape. umich.edu
Earth's atmosphere, for instance, shows a mass-dependent fractionation of xenon isotopes, with a relative enrichment in heavier isotopes compared to estimated solar abundances. wikipedia.org This fractionation is thought to have occurred during the early history of the Earth's atmosphere, possibly driven by hydrodynamic escape of light gases like hydrogen. umich.eduwikipedia.orgnasa.gov The isotopic composition of atmospheric xenon has evolved over geological timescales due to this mass-dependent fractionation. geochemicalperspectivesletters.org Studies of ancient terrestrial samples containing paleo-atmospheric gases indicate that the isotopic composition of atmospheric Xe evolved over billions of years, reaching a modern-like composition around the time of the Great Oxidation Event. nasa.govgeochemicalperspectivesletters.org
Mars also exhibits mass-dependent fractionation of its atmospheric noble gases, including xenon, relative to a presumed starting composition. umich.edunasa.gov This suggests similar escape processes may have been active on Mars early in its history. nasa.gov While mass-dependent fractionation affects all isotopes proportionally to their mass, studying the degree of fractionation across the entire xenon isotopic spectrum, including 126Xe, helps to understand the atmospheric escape history of a planet.
Investigation of Nucleosynthetic Heterogeneities Using this compound Signatures
Xenon isotopic signatures, including the abundance of 126Xe, are valuable for investigating nucleosynthetic heterogeneities across the solar system. The variations in isotopic composition observed in different solar system reservoirs (e.g., Earth's atmosphere, meteorites, comets, solar wind) indicate that the material from which the solar system formed was not isotopically homogeneous. arxiv.orgnasa.govusra.edu
The distinct contributions from the s-process, r-process, and p-process, each producing xenon isotopes in different proportions, resulted in initial isotopic heterogeneities in the solar nebula. wordpress.comnih.govarxiv.org By analyzing the relative abundances of isotopes like 124Xe and 126Xe (primarily p-process), 130Xe (s-process), and 134Xe and 136Xe (primarily r-process), scientists can identify and quantify the contributions of these different nucleosynthetic sources to various solar system bodies. wordpress.comarxiv.orgusra.edu
Studies comparing the isotopic composition of xenon in cometary material (like from comet 67P/Churyumov-Gerasimenko) with that in the Earth's atmosphere and meteorites have revealed significant differences, supporting the view that nucleosynthetic heterogeneities persisted during solar system formation. arxiv.orgusra.edu The depletion of p-only isotopes like 124Xe and 126Xe in the precursor of atmospheric xenon, relative to solar or chondritic values, suggests the need for the addition of a pure p-process Xe component to match solar-like ratios. arxiv.orgusra.edu This highlights the complex mixing and distribution of presolar material with distinct nucleosynthetic origins in the early solar system.
Experimental Production and Synthesis of Xenon 126 for Research
Methods for Isotopic Enrichment of Stable Xenon-126
Isotopic enrichment of stable xenon isotopes, including 126Xe, is a key step in providing material for various research applications. The primary method for achieving high isotopic enrichment of xenon is gas centrifugation orano.groupurenco.com. This technique leverages the slight mass differences between isotopes to separate them.
Gas centrifuges consist of a high-speed spinning rotor within a vacuum casing. Xenon gas is introduced into the rotor, where centrifugal forces cause the heavier isotopes to concentrate closer to the rotor wall, while lighter isotopes remain closer to the center. Gas extraction scoops are strategically placed to collect the enriched fractions urenco.com. This method, drawing on technology developed over decades for uranium enrichment, can achieve enrichment levels exceeding 95% for individual xenon isotopes orano.groupurenco.com.
Another potential method for large-scale isotopic enrichment is cryogenic distillation, which separates isotopes based on the slight differences in their vapor pressures (vapor pressure isotopic effect) acs.org. While studies have investigated the vapor pressure isotopic effect in xenon, particularly for 136Xe, this method's feasibility for economical large-scale enrichment of xenon, including 126Xe, is still under investigation compared to the established centrifuge method acs.org.
Neutron Irradiation and Activation Pathways for Xenon Isotope Production (General)
Neutron irradiation in nuclear reactors is a common method for producing various radionuclides through neutron activation radiologykey.comopenmedscience.com. This involves bombarding a stable isotope with neutrons, leading to the formation of a compound nucleus that can then decay into a radioactive product radiologykey.comopenmedscience.com. While neutron activation is primarily used to produce radioactive isotopes, understanding these pathways is relevant as natural xenon, containing 126Xe, can be subjected to neutron fluxes in reactor environments, leading to the production of other xenon isotopes, including radioactive ones pnnl.govtandfonline.com.
For instance, neutron capture on certain stable xenon isotopes can lead to the formation of other isotopes. The evaluation of neutron nuclear data for xenon isotopes is important in reactor environments, as discrepancies in evaluated capture cross sections for isotopes like 124Xe and 126Xe in the keV energy region have been observed when comparing experimental data from fast neutron reactors with theoretical models tandfonline.com. These cross sections influence the production rates of isotopes like 125Xe and 127Xe, which are produced by neutron capture on 124Xe and 126Xe, respectively tandfonline.com.
Neutron activation can also be followed by beta decay, where an intermediate short-lived radioisotope produced by neutron capture decays via beta emission to yield the desired radionuclide radiologykey.com. This indirect pathway is another mechanism by which the isotopic composition of a xenon sample can be altered under neutron irradiation.
This compound as a Precursor/Target for Production of Other Isotopes (e.g., Barium-128)
This compound serves as a valuable target material for the production of other isotopes, particularly radioactive ones used in research and potentially medical applications. A notable example is the production of radioactive Barium-128 (128Ba). tracesciences.combuyisotope.comurencoisotopes.com 128Ba is a positron-emitting radionuclide buyisotope.com.
The production of 128Ba can be achieved by using enriched 126Xe as the target material and bombarding it with alpha particles. The nuclear reaction pathway involves the capture of an alpha particle by the 126Xe nucleus, followed by the emission of neutrons. While specific reaction details and cross-sections for 126Xe(α,xn)128Ba are not detailed in the provided text, the use of 126Xe as a target for 128Ba production is explicitly mentioned tracesciences.combuyisotope.comurencoisotopes.com.
Other research has explored the production of barium isotopes, including 128Ba, through different nuclear reactions, such as the bombardment of a 124Sn target with 12C ions, which also produced 126Xe as a residual nucleus osti.gov. This highlights the interconnectedness of nuclear reactions in producing various isotopes.
Multinucleon Transfer Reactions in Neutron-Enriched Isotope Synthesis
Multinucleon transfer (MNT) reactions are a promising method for the synthesis of neutron-enriched isotopes, particularly in the heavy and superheavy mass regions jinr.ruaps.orgepj-conferences.orgepj-conferences.orgresearchgate.net. These reactions involve the transfer of multiple nucleons (protons and neutrons) between colliding heavy ions in low-energy deep inelastic collisions jinr.ruepj-conferences.org. This process can lead to the formation of nuclei with a higher neutron-to-proton ratio than the original target or projectile nuclei jinr.ruaps.orgepj-conferences.org.
Research in MNT reactions aims to produce new neutron-rich nuclei that are not accessible by other reaction mechanisms like fusion or fragmentation epj-conferences.orgepj-conferences.orgresearchgate.net. While the primary focus of some MNT research is on synthesizing superheavy nuclei or those along the magic number N=126 in heavier elements (Z=72-76) jinr.ruepj-conferences.org, the underlying principles of multinucleon transfer are relevant to the potential synthesis of neutron-enriched isotopes across the nuclear chart.
Studies using theoretical models, such as those based on Langevin equations, have calculated the cross sections of neutron-enriched nuclides produced in MNT reactions involving various heavy ions, including 136,138,140Xe projectiles on a 198Pt target jinr.ru. These studies indicate that using neutron-rich radioactive projectiles in MNT reactions can lead to significantly higher cross sections for producing neutron-enriched nuclides jinr.ru. Although these specific reactions focus on producing heavier elements, the research contributes to the broader understanding of MNT mechanisms that could potentially be applied or studied in relation to xenon isotopes or the synthesis of isotopes using xenon as a reaction partner. The synthesis of neutron-rich heavy nuclei with a closed neutron shell N=126 through MNT reactions with actinide beams and targets is of particular interest due to their impact on astrophysical processes epj-conferences.orgepj-conferences.org.
The study of MNT reactions is an active area of research in low-energy nuclear physics, motivated by the goal of synthesizing new exotic nuclei and understanding nucleosynthesis aps.orgresearchgate.net. While challenges remain in separating and detecting heavy reaction products and accurately predicting cross sections, the potential of MNT reactions for accessing the neutron-rich side of the nuclear chart is significant epj-conferences.orgresearchgate.net.
Advanced Spectroscopic and Analytical Techniques for Xenon 126
Noble Gas Mass Spectrometry for Isotopic Analysis of Xenon-126
Noble gas mass spectrometry is a fundamental technique for determining the isotopic composition of xenon, including the abundance of 126Xe. This method involves the ionization of a noble gas sample, followed by the separation and detection of ions based on their mass-to-charge ratio. Magnetic sector mass spectrometers are commonly used for this purpose, often equipped with multiple collectors for simultaneous measurement of different isotopes. prl.res.inacs.org
For isotopic analysis, purified xenon samples are introduced into the mass spectrometer. ias.ac.in Techniques like stepwise crushing or heating can be used to release noble gases trapped within samples, such as meteorites or rocks. acs.orgrsc.org The released gases are then cleaned using getters before being analyzed by the mass spectrometer. ias.ac.in
Noble gas mass spectrometers can be tuned to measure all stable isotopes of xenon, including 124Xe, 126Xe, 128Xe, 129Xe, 130Xe, 131Xe, 132Xe, 134Xe, and 136Xe. prl.res.in Some systems utilize electron multipliers and Faraday cups for detection. acs.org While traditional noble gas mass spectrometry involves separate gas extraction and separation steps, newer membrane inlet systems allow for more rapid, low-cost analysis of dissolved xenon by directly extracting gas from a liquid sample. llnl.gov
Studies utilizing noble gas mass spectrometry have investigated the isotopic composition of xenon in various samples, including petroleum and ancient barites, to understand processes like isotopic fractionation and the presence of radiogenic isotopes like 129Xe. acs.orgias.ac.in The precision of xenon measurements can vary depending on the system and sample matrix, with reported duplicate precision for dissolved xenon measurements using membrane inlet mass spectrometry being around 1.5% to 2%. llnl.gov
Doppler-Free Saturated Absorption Spectroscopy for Xenon Isotope Studies
Doppler-free saturated absorption spectroscopy is a high-resolution technique used to overcome Doppler broadening, which can obscure fine spectral features like hyperfine structure and isotope shifts in atomic spectra. osti.govspectroscopyonline.com This technique is particularly useful for studying xenon isotopes, as the expected isotope shifts can be quite small. optica.org
The method typically involves using two laser beams interacting with the xenon atoms. spectroscopyonline.com By carefully adjusting the frequencies of the lasers, the Doppler broadening caused by the thermal motion of the atoms is canceled out, allowing for precise observation of spectral lines. spectroscopyonline.com This technique has been applied to investigate near-infrared transitions in xenon, typically in the 820-841 nm spectral range. osti.govspectroscopyonline.com
Doppler-free saturated absorption spectroscopy has successfully resolved the hyperfine structures of the odd xenon isotopes, 129Xe and 131Xe, which have non-zero nuclear spins. osti.govspectroscopyonline.com While the technique is powerful for resolving fine spectral features, the low natural abundance of isotopes like 124Xe and 126Xe can make their detection challenging in samples with natural isotopic abundances using this method. osti.gov
Hyperfine Structure and Isotope Shift Measurements of this compound
Hyperfine structure (HFS) and isotope shifts (IS) in atomic spectra provide valuable information about nuclear properties, including nuclear spins, moments, and charge distribution. osti.govspectroscopyonline.com For xenon, isotopes with non-zero nuclear spin (129Xe and 131Xe) exhibit hyperfine splitting. osti.govoptica.org Isotope shifts arise from differences in mass and nuclear size among isotopes. optica.org
Measurements of HFS and IS in xenon have been performed using various spectroscopic techniques, including Doppler-limited and Doppler-free methods. optica.org High-resolution techniques like Doppler-free saturated absorption spectroscopy are essential for resolving the small isotope shifts and complex hyperfine structures in xenon spectra. optica.orgresearchgate.net
While hyperfine structures for 129Xe and 131Xe are well-resolved, observing the weak peaks of low-abundance isotopes like 124Xe and 126Xe in natural samples can be difficult. osti.gov However, systematic studies of isotope shifts have been performed for stable isotopes, including 128Xe, 130Xe, 131Xe, 132Xe, 134Xe, and 136Xe, for specific transitions. researchgate.net Experimental observation of HFS is indicative of the presence of a specific isotope. osti.gov
High-Resolution Laser Spectroscopic Techniques for Xenon Isotopes
High-resolution laser spectroscopic techniques encompass various methods that aim to reduce spectral line broadening, such as Doppler broadening, to enable precise measurements of atomic and molecular properties. For xenon isotopes, these techniques are crucial for resolving closely spaced spectral lines and accurately determining isotope shifts and hyperfine structures.
Techniques like Doppler-free saturated absorption spectroscopy, discussed previously, fall under this category. osti.govspectroscopyonline.com Other high-resolution methods applied to xenon include laser-induced fluorescence on atomic beams and Doppler-free two-photon laser spectroscopy. optica.orgresearchgate.net These techniques have been used to investigate various transitions in xenon, including those in the near-infrared and ultraviolet spectral regions. optica.orgresearchgate.net
High spectral resolution can also be achieved in techniques like diode laser absorption spectroscopy by using methods such as supersonic plasma jets to decrease the translational temperature of the atoms. rsc.org This approach has been demonstrated for isotope analysis using natural stable xenon isotopes. rsc.org
These high-resolution techniques allow for detailed studies of energy levels, transition probabilities, and line shapes for different xenon isotopes, contributing to a better understanding of their atomic structure and interactions.
Experimental and Theoretical Studies of Near-Infrared Emission from Xenon Excited by Electron Beams
The interaction of electron beams with xenon gas can lead to the emission of light at various wavelengths, including the near-infrared (NIR) region. Experimental and theoretical studies have investigated this emission to understand the excitation and de-excitation processes occurring in xenon plasmas.
Studies have examined the emission of xenon excited by electron beams at different gas pressures, identifying numerous spectral lines in the 750–1000 nm range. researchgate.net A self-consistent kinetic model can be developed to calculate the emission intensity of xenon atoms in the NIR range, taking into account processes such as excitation, ionization, and recombination. researchgate.net
Experimental measurements of NIR emission from electron-beam excited xenon have been performed in various contexts, including studies related to electric thrusters and particle detectors. umich.eduaps.orgfrontiersin.org These studies often involve analyzing the luminescence spectra produced by ion or electron collisions with neutral xenon atoms. umich.edu
Theoretical models, such as collisional-radiative models, are used to interpret the experimental results and understand the underlying mechanisms contributing to the NIR emission. researchgate.netumich.edu These models incorporate excitation cross sections and other atomic data to predict the spectral characteristics of the emitted light. umich.edu Recent research has also identified a new kind of light emission in xenon, termed neutral bremsstrahlung, which occurs over a broad wavelength range from the ultraviolet to the near-infrared and is caused by the scattering of electrons onto neutral atoms. aps.org
Data from experimental studies can include identified spectral lines and their intensities under different excitation conditions. Theoretical studies provide insights into the dominant mechanisms populating excited states and contributing to the observed emission.
| Wavelength Range (nm) | Number of Spectral Lines Identified (Electron Beam Excitation) |
| 750-1000 | >30 researchgate.net |
Applications of Xenon 126 in Material Science and Engineering Research
Xenon Ion Implantation for Material Modification and Surface Engineering
Ion implantation is a process where ions are accelerated into a solid target to alter its physical, chemical, or electrical properties wikipedia.org. Xenon ion implantation is utilized for modifying the surface and bulk properties of materials due to the significant atomic displacements and stress induced by the heavy xenon ions wikipedia.orgumich.edu. This technique allows for precise control over the species and number of implanted ions, as well as the implantation depth, enabling the tailoring of surface structures and properties arcnl.nl.
One notable application of xenon ion implantation is the induction of surface compressive stress in materials arcnl.nlsurrey.ac.ukresearchgate.net. This can lead to enhanced material properties. For instance, in the context of solid-state electrolytes (SSEs) for lithium metal batteries, ion implantation induced surface compressive stress has been shown to resist dendrite penetration, a major challenge for the lifespan of such batteries arcnl.nlsurrey.ac.ukresearchgate.net.
Research has demonstrated that a deterministic sequential multiple ion energies implantation can generate compressive stress arcnl.nlsurrey.ac.uk. Studies involving symmetric lithium cells with SSE pellets have investigated the effect of different xenon implantation doses on performance arcnl.nlsurrey.ac.ukresearchgate.net. Pellets with an implantation dose of 1013 Xe cm-2 exhibited stable stripping/plating cycles and extended lifespan arcnl.nlsurrey.ac.ukresearchgate.net. In contrast, a lower dose of 1012 Xe cm-2 was insufficient to create enough stress to prevent dendrite penetration, while an excessive dose of 1014 Xe cm-2 led to structural destruction and a decrease in stress arcnl.nlsurrey.ac.ukresearchgate.net. The improved performance at optimal doses is attributed to induced surface compressive stress balanced over crystal grains, confirmed by grazing incidence diffraction techniques arcnl.nlsurrey.ac.ukresearchgate.net. Implanted Xe ions were distributed in a range of 160-600 angstroms from the surface using multiple ion energies arcnl.nlsurrey.ac.uk. Ion implantation can also create compressive stress in thin films due to the forceful insertion of ions into the material's atomic structure nih.gov.
Here is a summary of research findings on the effect of xenon ion implantation dose on solid-state electrolytes:
| Implantation Dose (Xe cm-2) | Effect on Solid-State Electrolytes | Outcome |
| 1012 | Insufficient stress induction | Cannot prevent dendrite penetration |
| 1013 | Sufficient compressive stress induction | Stable stripping/plating, extended lifespan |
| 1014 | Excessive stress, structural destruction | Decreased stress, material failure |
Xenon ion implantation is also employed to investigate its effects on the structural and optical properties of thin films nih.govmdpi.com. Ion bombardment during thin film deposition can influence morphology, texture, mechanical stress, and phase formation nih.gov. Studies have looked into the effects of xenon implantation on materials like titanium nitride thin films, examining changes in their structural and optical characteristics mdpi.com.
Research on amorphous silicon films deposited by ion beam assisted deposition (IBAD) using xenon has shown that while xenon implantation does not significantly affect the compressive stress of approximately -0.6 GPa, the concentration of implanted Xe atoms and the density of the films are related to the assisting ion energy researchgate.net. The density of the films appears to follow the Xe concentration, suggesting that densification is more related to the incorporation of the heavy xenon atom into the matrix rather than a compaction process from bombardment researchgate.net.
Energetic ion beams, including those of xenon, can induce crystallographic damage and lattice disorder in materials due to collision cascades and atomic relocation wikipedia.orgumich.eduresearchgate.net. Analyzing this damage is crucial for understanding the fundamental interactions between ions and solids and for tailoring material properties through controlled defect introduction umich.eduresearchgate.net.
Studies using focused ion beams (FIB), including xenon FIB, are used to prepare samples for high-resolution imaging techniques like transmission electron microscopy to reveal local lattice disorder nih.govacs.orgresearchgate.net. Investigations into the damage and ion distribution in silicon induced by a xenon focused ion beam have shown a loss of order in the silicon crystal researchgate.net. Comparative studies of different ion beams for milling materials like gallium nitride (GaN) also highlight that while heavier ions like xenon can be efficient for material removal, different ions induce varying degrees and types of lattice disorder nih.gov. Ion implantation can lead to amorphization, a complete destruction of the crystalline structure, if the energy and dose are sufficiently high wikipedia.org.
Investigation of Ion Implantation Effects on Thin Film Structural and Optical Properties
Studies of Gas Diffusion and Retention in Solid Matrices
The diffusion and retention of gases within solid matrices are important phenomena in various fields, including nuclear materials and geochemistry ethz.chwikipedia.org. Xenon, being a noble gas, is relatively inert, making its behavior in solid matrices primarily governed by physical processes like diffusion and trapping in defects ethz.ch.
While specific detailed studies on xenon-126 diffusion and retention in perovskite minerals were not prominently found in the provided search results, research on xenon in other solid matrices offers relevant insights ethz.chwikipedia.org. For example, studies on xenon determination in nuclear fuel (a solid ceramic matrix) have indicated potential loss of implanted xenon due to diffusion and radiation damage ethz.ch. The accuracy of using implanted noble gases as calibration materials for techniques like LA-ICP-MS has been questioned due to potential gas loss over time ethz.ch. In geochemistry, the distribution of xenon isotopes in Earth's mantle (a solid matrix) is used to deduce Earth's history, implying the long-term retention of xenon in silicate (B1173343) rocks under high pressure and temperature conditions wikipedia.org.
Xenon as a Probe for Defect Studies in Advanced Materials
Xenon can serve as a sensitive probe for studying defects and structural characteristics in various advanced materials researchgate.netsocietechimiquedefrance.fr. Techniques like Xenon NMR (Nuclear Magnetic Resonance) utilize the sensitivity of the 129Xe nucleus to its environment to provide information about the structure and dynamics of porous materials, polymers, and other systems societechimiquedefrance.fr.
129Xe NMR can probe the internal surface of pores, surface defects, and inhomogeneities in porosity in microporous and mesoporous solids societechimiquedefrance.fr. The chemical shift of adsorbed xenon is influenced by interactions with the pore surface and the presence of electrical charges societechimiquedefrance.fr. This makes xenon a valuable tool for characterizing the void spaces and defect structures within materials that are difficult to analyze by other methods societechimiquedefrance.fr. Furthermore, ion irradiation, which can involve xenon ions, is a technique used for controlled defect engineering in materials, including 2D materials, allowing for systematic studies of how different types of defects influence material properties researchgate.net. Focused ion beam techniques using xenon also aid in preparing samples for atomic-resolution imaging, enabling direct observation of defects acs.orgresearchgate.net.
Xenon 126 in Fundamental Particle Physics and Rare Event Searches
Search for Hypothetical Double Beta Decay in Xenon-126
This compound is predicted to undergo double beta decay, specifically the double electron capture with positron emission (εβ+) or double positron emission (β+β+) modes. arxiv.orgwikipedia.org While neutrinoless double beta decay (0νββ) of 136Xe is a primary focus for many experiments due to its potential to reveal the Majorana nature of neutrinos and lepton number violation, searches for hypothetical double beta decay modes in other isotopes like 126Xe are also explored. arxiv.org Large-scale xenon detectors designed for dark matter searches, particularly those depleted in 136Xe, offer the potential to investigate these rare decay channels in isotopes such as 124Xe and 126Xe. arxiv.org While the sensitivity for detecting 2νECEC (two-neutrino double electron capture) of 124Xe is being probed, a potential search for 126Xe decay modes is also discussed in the context of these large-scale detectors. arxiv.org
Generalized King Plot Sensitivity Enhancements Using Xenon Isotopes for Fifth Force Probes
Highly charged xenon ions are considered excellent candidates for probing new physics, including hypothetical fifth forces between electrons and neutrons. mpg.dempg.de These forces would induce tiny shifts in atomic transition frequencies, dependent on the number of neutrons in the nucleus. mpg.deaps.org Isotopic shifts (IS) are measured with high accuracy to analyze these effects. mpg.deaps.org The classical tool for this analysis is the King plot, which linearizes the well-known effects of nuclear mass and finite nuclear size. mpg.deaps.org However, poorly understood higher-order Standard Model (SM) effects, referred to as "spurions," can also cause nonlinearities that mimic a fifth force. mpg.de
To overcome this, a generalized, multidimensional King plot has been developed. mpg.deaps.org This method utilizes more transitions and isotope pairs to create a larger set of linear equations, suitable for isolating these higher-order SM effects. mpg.de Xenon is particularly well-suited for this approach because it has seven stable isotopes with zero nuclear spin (124Xe, 126Xe, 128Xe, 130Xe, 132Xe, 134Xe, and 136Xe), providing a comprehensive system for probing hypothetical fifth forces, even in the presence of spurions. mpg.deaps.org Researchers have identified and measured numerous optical ground-state transitions in highly charged xenon ions and theoretically studied their sensitivity to fifth forces and the suppression of spurious effects. aps.orgarxiv.org This work lays the theoretical foundation for searching for a fifth force and constraining new physics models. mpg.deuni-heidelberg.de
High-Precision Spectroscopy of Highly Charged Xenon Ions for Fundamental Physics
High-precision spectroscopy of highly charged ions (HCIs) is a vital tool for advancing our understanding of fundamental physics and testing the limits of the Standard Model. researchgate.netnikhef.nlptb.de HCIs offer narrow transitions that are highly sensitive to potential variations of fundamental constants and other new physics effects. researchgate.netnikhef.nl Xenon HCIs are particularly promising due to their atomic structure and the availability of multiple stable isotopes. aps.orgarxiv.org
Recent experimental advancements, such as sympathetic cooling and quantum logic spectroscopy, have enabled high-accuracy optical spectroscopy of HCIs. researchgate.netnikhef.nlptb.de Theoretical progress in calculating the properties of selected HCIs has allowed for the evaluation of systematic shifts and the prediction of sensitivity to beyond-Standard Model physics. researchgate.netnikhef.nl The study of ground-state transitions in isotope-rich elements like xenon using techniques such as electron beam ion traps and generalized King plots has shown predicted improvements in sensitivity by at least four orders of magnitude compared to previous analyses. mpg.deuni-heidelberg.de This enhanced sensitivity allows for more stringent constraints on new physics parameter space. mpg.deuni-heidelberg.de
Role of Liquid Xenon Time Projection Chambers (Xe-TPCs) in Rare Event Searches (General, with context for stable isotopes)
Liquid Xenon Time Projection Chambers (LXe-TPCs) have become a key technology in the search for extremely rare events, including dark matter interactions and neutrinoless double beta decay of isotopes like 136Xe. yale.eduwpmucdn.comarxiv.org These detectors utilize liquid xenon as both the target and detection medium. epj-conferences.orgwikipedia.org When a particle interacts in the liquid xenon, it produces prompt scintillation light (S1 signal) and ionization electrons. arxiv.orgwikipedia.org An applied electric field drifts the ionization electrons towards a gaseous xenon phase, where they produce proportional scintillation light (S2 signal) through electroluminescence. wikipedia.orguni-muenster.de The detection of both S1 and S2 signals by photomultiplier tubes (PMTs) allows for 3D position reconstruction of the event and discrimination between different types of interactions, such as electronic recoils (from electrons and gamma rays) and nuclear recoils (from neutrons and potential dark matter particles). epj-conferences.orgwikipedia.org
Considerations for Background Suppression in Liquid Xenon Detectors
Achieving ultra-low background rates is paramount for rare event searches using liquid xenon detectors. yale.eduwpmucdn.comarxiv.org Backgrounds can arise from various sources, including intrinsic radioactivity of detector materials, external gamma rays and neutrons, and cosmogenic activation. researchgate.netarxiv.org Several techniques are employed to suppress these backgrounds. Detector components are carefully screened for radioactivity using methods like high-purity Germanium detectors. wikipedia.orgresearchgate.net Detectors are typically operated deep underground to shield them from cosmic rays. epj-conferences.orgwikipedia.org
Self-shielding provided by the large mass of liquid xenon helps attenuate external gamma rays. epj-conferences.orgwikipedia.org Neutron backgrounds, which can mimic dark matter signals, are a significant concern and are suppressed through shielding and potentially by using an active veto system surrounding the main detector. researchgate.netarxiv.org Pulse-shape discrimination (PSD) techniques can help distinguish between different types of interactions based on the characteristics of the S1 and S2 signals. epj-conferences.orgresearchgate.net Furthermore, defining a fiducial volume within the detector, away from the edges where backgrounds are higher, significantly reduces the observed background rate. epj-conferences.orgwikipedia.org Understanding and accurately modeling remaining backgrounds, particularly from isotopes like 214Pb, 212Pb, and 85Kr, is crucial for these experiments. aps.org
Energy Resolution and Calibration Techniques in Xenon-Based Detectors
Precise energy measurement is essential for identifying and characterizing rare events in xenon detectors. The energy resolution of LXe-TPCs is influenced by factors such as the fluctuations in the number of scintillation photons and ionization electrons produced by an interaction, and the efficiency of detecting these signals. uni-muenster.deaps.org The anti-correlation between the number of scintillation photons and ionization electrons is utilized to improve energy resolution in dual-phase LXe TPCs. uni-muenster.decern.ch
Nuclear Reaction Studies Involving Xenon 126
Neutron Capture Cross-Section Measurements and Evaluations for Xenon-126
Early evaluations, such as those for JENDL-3.1, included data for 126Xe, with calculations for competing reactions performed using nuclear reaction codes like PEGASUS. tandfonline.com More recent evaluations, like JENDL-4.0, utilized advanced models and codes such as POD and OPTMAN to calculate various cross-sections, including capture. tandfonline.com Despite these advancements, inconsistencies with measured data for some reactions still exist in JENDL-4.0, and experimental data published after its release were not included. tandfonline.com
Comparisons between evaluated data and experimental measurements for 124Xe and 126Xe have indicated that evaluated capture cross-sections in the keV energy region might be large. tandfonline.com For instance, in integral tests conducted in fast neutron reactor environments like YAYOI, discrepancies were observed when using JENDL-3.2 data, suggesting that the evaluated capture cross sections for 124Xe and 126Xe might be overestimated in the keV range. tandfonline.comtandfonline.com Later evaluations aimed to address this, with calculated capture cross sections for 124Xe and 126Xe being smaller than JENDL-3.2 data at around 500 keV, potentially improving consistency with YAYOI experimental analysis. tandfonline.com
Measurements of thermal capture cross-sections for 126Xe have also been conducted. An error-weighted mean calculation of reported values from different experiments, such as those by Bresesti et al. and Kondaiah et al., yielded a recommended thermal capture cross-section of 2.4 ± 0.4 b for 126Xe. bnl.gov
(n,2n) and Other Neutron-Induced Reaction Cross-Sections for this compound
Beyond neutron capture, 126Xe can undergo other neutron-induced reactions, such as the (n,2n) reaction, where an incident neutron causes the emission of two neutrons from the nucleus. These reactions are particularly relevant at higher neutron energies.
Measurements of the 126Xe(n,2n)125Xe reaction cross-section have been performed by various research groups using methods like activation analysis at incident neutron energies around 14 MeV. tandfonline.comxml-journal.netresearchgate.net Experimental data from studies by Sigg and Kuroda, and Kondaiah et al. at neutron energies of 14.6 MeV and 14.4 MeV, respectively, have been used to validate theoretical calculations and evaluated data libraries. tandfonline.com
Comparisons between calculated (n,2n) cross-sections and experimental data show varying degrees of agreement depending on the nuclear data library used. For the 126Xe(n,2n) reaction, data from the JEFF-3.2 library show agreement with the measurements by Sigg and Kuroda, while the JENDL-4.0 data are considered marginally acceptable. tandfonline.com The ENDF/B-VII.1 evaluation, on the other hand, was fitted to the data from Kondaiah et al. tandfonline.com
Recent measurements of (n,2n) and (n,p) reactions on various xenon isotopes, including 126Xe, have been conducted in the 13–15 MeV neutron energy range. xml-journal.netxml-journal.net These experiments, often utilizing neutron generators and high-purity germanium detectors to measure product activities, provide valuable data for improving nuclear databases and verifying theoretical models. xml-journal.netxml-journal.net Some of these measurements in the 13.5 to 14.1 MeV range were reported for the first time, contributing to better cross-section constraints in this energy region. xml-journal.netxml-journal.net
Theoretical Modeling of Nuclear Reactions Involving Xenon Isotopes (e.g., ALICE/ASH, TALYS, EMPIRE, CCONE)
Theoretical nuclear reaction models and codes play a vital role in evaluating and predicting neutron-induced cross-sections for xenon isotopes, especially where experimental data are scarce or difficult to obtain. Several codes are commonly used for this purpose, including ALICE/ASH, TALYS, EMPIRE, and CCONE. tandfonline.comxml-journal.netresearchgate.netaksaray.edu.trtandfonline.comias.ac.inaps.org
These codes employ different nuclear reaction models, such as the optical model, statistical model (Hauser-Feshbach), and pre-equilibrium models (e.g., exciton (B1674681) model, geometry-dependent hybrid model), to describe the various reaction mechanisms that occur over a wide range of neutron energies. tandfonline.comaksaray.edu.trtandfonline.comias.ac.inaps.org
Evaluations of neutron nuclear data for xenon isotopes from 1 keV to 20 MeV have utilized theoretical models. For example, one evaluation used the CCONE code to calculate cross-sections for capture, (n,2n), (n,p), and (n,α) reactions, comparing the results with available experimental data and other evaluated libraries. tandfonline.comtandfonline.com The coupled-channels method is often employed for calculating total, shape elastic, and direct inelastic scattering cross sections, while other models handle outgoing channels. tandfonline.com
Studies comparing the performance of different codes like ALICE/ASH, TALYS, and EMPIRE in calculating (n,2n) cross-sections for xenon isotopes at around 14 MeV have also been conducted. researchgate.netaksaray.edu.tr These comparisons help assess the accuracy of the models and their suitability for evaluating nuclear data. The ALICE/ASH code, for instance, is an advanced version of the ALICE code that uses the geometry-dependent hybrid model for pre-equilibrium emission. researchgate.netias.ac.in TALYS is a comprehensive code system capable of simulating nuclear reactions involving various projectiles and targets up to 200 MeV, incorporating different models for pre-equilibrium and compound nucleus reactions. researchgate.netaksaray.edu.trias.ac.inaps.org EMPIRE is another code that includes various nuclear reaction models. researchgate.netaksaray.edu.tr
Integral Tests of Neutron Activation Cross Sections of Xenon Isotopes in Nuclear Reactor Environments
Integral tests in nuclear reactor environments provide a crucial validation of evaluated neutron activation cross-sections for xenon isotopes. These tests involve irradiating xenon samples in well-characterized neutron fields within reactors and measuring the resulting radioactivity. The measured activities are then compared with calculated values based on neutron transport simulations and evaluated cross-section libraries.
Integral tests on activation cross-sections of xenon isotopes have been carried out in fast neutron reactor environments, such as the JOYO and YAYOI reactors, to assess the accuracy of evaluated data for applications like failed fuel detection. tandfonline.comtandfonline.comjaea.go.jp In these tests, discrepancies between measured radioactivities and calculated values using evaluated libraries like JENDL-3.2 were observed for certain xenon nuclides produced by neutron capture reactions on 124Xe and 126Xe. tandfonline.comtandfonline.com Large discrepancies in the ratio of calculation to experiment (C/E values) were noted for the radioactivities of 125Xe and 127Xe, produced from 124Xe(n,γ)125Xe and 126Xe(n,γ)127Xe reactions, respectively. tandfonline.com These discrepancies suggested that the capture cross-sections for 124Xe and 126Xe in the evaluated library might be too large in the keV energy region, where the neutron spectrum of these reactors has a significant contribution. tandfonline.com Subsequent evaluations aimed to reduce these cross-sections to improve consistency with the integral test results. tandfonline.com
Integral tests using xenon tag gases with unique isotopic ratios in fast reactors like MONJU have also been conducted to evaluate the calculation accuracy of varying xenon isotopic ratios due to burn-up. jaea.go.jp These tests involved irradiating tag gas samples and comparing measured isotopic ratios after irradiation with values calculated using codes like ORIGEN2 and cross-sections from libraries such as JENDL-3.3. jaea.go.jp The differences between calculation and measurement were attributed mainly to measurement errors and uncertainties in the xenon nuclide cross-sections. jaea.go.jp
Investigation of Xenon-Induced Fusion Reactions
While neutron-induced reactions are the primary focus for 126Xe in many nuclear applications, there have also been investigations into the use of xenon isotopes, including potentially 126Xe, as projectiles in heavy-ion fusion reactions. These studies are often aimed at synthesizing superheavy elements.
Investigations have explored xenon-induced fusion reactions to synthesize superheavy elements, such as element Z=119. researchgate.netresearchgate.netresearchgate.net These studies consider various xenon isotopes as projectiles on target nuclei. For instance, studies have investigated the use of 130Xe, 132Xe, 134Xe, and 136Xe projectiles on terbium (157-159Tb) targets to study evaporation residue cross-sections. researchgate.netresearchgate.net
Geochemical and Environmental Tracing Applications of Xenon 126
Utilization of Xenon-126 in Geologic Studies for Gas Migration Tracing
Xenon isotopes, including 126Xe, are utilized in geologic studies for tracing gas migration. buyisotope.combuyisotope.com Noble gases, in general, are powerful tools for understanding subsurface fluid dynamics and gas migration in hydrocarbon systems due to their chemical inertness and low abundance. frontiersin.orgifpenergiesnouvelles.fr Their varying physical properties, such as solubility and diffusion coefficients, which span a wide range due to the large mass range of noble gas isotopes (from helium-3 (B1234947) to xenon-136), can be used quantitatively in petroleum system evaluation. ifpenergiesnouvelles.fr
Studies involving the injection of tracer gases, including stable and radioactive noble gases, have been conducted to evaluate gas transport properties in geological formations, such as those at former underground nuclear explosion sites. While isotopes like radioactive 127Xe have been used in such experiments, the behavior of stable isotopes like 126Xe is also relevant for understanding natural gas migration processes. researchgate.net
Furthermore, the presence of excesses of light xenon isotopes, including 124Xe, 126Xe, and 128Xe, in deep fracture fluids has been used to link these fluids to the composition of the ancient atmosphere and to estimate their residence times within the crust. researchgate.netweebly.com This demonstrates the utility of 126Xe, in conjunction with other stable xenon isotopes, in tracing the movement and history of fluids and gases within the Earth's crust.
Isotopic Signatures of this compound in Terrestrial Samples (e.g., Mantle Tracers)
Xenon isotopes are significant tracers in studies of Earth's mantle dynamics and the origin of terrestrial volatiles. wikipedia.orgscispace.com 126Xe, along with 124Xe and 128Xe, are considered primordial isotopes, meaning they are remnants of the volatiles present during Earth's formation and have no significant production pathways within the mantle today. pnas.org
Excesses of these light xenon isotopes relative to the atmospheric composition have been observed in mantle-derived samples. scispace.com High-precision analyses of 124Xe, 126Xe, and 128Xe in samples like those from the Yellowstone mantle source indicate a signature consistent with a chondritic origin for mantle xenon. scispace.compnas.org These isotopic ratios can help distinguish between different mantle reservoirs and provide insights into the nature and composition of the mantle source. pnas.orggeochemicalperspectivesletters.org
Studies comparing the ratios of primordial isotopes like 126Xe to radiogenic isotopes (e.g., 129Xe from 129I decay) and fissiogenic isotopes (e.g., 131-136Xe from 238U and 244Pu fission) in mantle-derived samples contribute to understanding the history of mantle degassing and volatile recycling. scispace.comgeologyscience.ruannualreviews.org The observed excesses in 124Xe, 126Xe, and 128Xe represent some of the highest measured in the mantle relative to the atmosphere, supporting a chondritic origin for mantle xenon. scispace.com
The ratios of light xenon isotopes, such as 126Xe/130Xe and 128Xe/130Xe, plotted against 124Xe/130Xe, can define mixing lines between atmospheric and primordial (chondritic) xenon components in mantle sources. pnas.org
Distinguishing Fission Sources in Environmental and Geological Contexts
While 126Xe itself is a stable isotope and not a direct product of common fission processes (which primarily produce heavier Xe isotopes like 131Xe, 132Xe, 134Xe, and 136Xe), its stable, non-fissiogenic nature makes it a crucial reference point and part of the primordial signature used to distinguish fission sources. wikipedia.orgwikipedia.orgwikipedia.org
The isotopic composition of xenon can be significantly altered by the spontaneous or induced fission of heavy elements like uranium and plutonium. wikipedia.orgpnnl.gov Analyzing the relative abundances of the various xenon isotopes, including the stable ones like 126Xe and the fissiogenic ones, allows scientists to identify the presence of fission-derived xenon and, in some cases, distinguish between different fission sources (e.g., 238U vs. 244Pu fission) or the influence of nuclear activities. wikipedia.organnualreviews.orgpnnl.gov
In environmental monitoring, the detection of specific radioactive xenon isotopes is a key method for identifying underground nuclear explosions or emissions from nuclear facilities. wikipedia.orgnih.gov Although 126Xe is not radioactive, its stable isotopic abundance provides a baseline against which variations in the abundances of other isotopes, particularly the fissiogenic ones, can be measured and interpreted. The altered xenon isotopic composition resulting from fission can persist as the gas migrates through the subsurface. pnnl.gov
The ratio of different fissiogenic xenon isotopes can provide information about the parent isotopes and the history of the system. annualreviews.org By analyzing the complete isotopic spectrum of xenon, including the contribution from primordial isotopes like 126Xe, researchers can deconvolve the different sources contributing to the total xenon budget in a sample, thereby distinguishing fission sources from natural background. pnnl.gov
Paleoatmospheric Xenon Isotope Composition and Evolution
Studies of the isotopic composition of ancient atmospheric xenon, often trapped in geological archives like fluid inclusions in minerals, have revealed that the Earth's atmosphere's xenon isotopic composition has evolved over geological time. acs.orgnih.govgeochemicalperspectivesletters.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.org This evolution is characterized by mass-dependent fractionation, where lighter isotopes are preferentially lost from the atmosphere compared to heavier ones. acs.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.org
126Xe, being one of the lighter stable xenon isotopes, is particularly sensitive to these fractionation processes. Excesses of 124Xe, 126Xe, and 128Xe in ancient fluid samples have been directly linked to changes in the isotopic composition of the atmosphere in the distant past. researchgate.netweebly.com This mass-dependent fractionation is thought to have been driven by processes such as hydrodynamic escape of the atmosphere, possibly fueled by hydrogen escape, where lighter xenon ions were preferentially carried away to space. acs.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.org
Research indicates that the isotopic fractionation of atmospheric xenon was a long-term process throughout the Hadean and Archean eons. geochemicalperspectivesletters.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.org However, this evolution appears to have largely ceased between 2.5 and 2.1 billion years ago, coinciding with the timing of the Great Oxidation Event (GOE). geochemicalperspectivesletters.orggeochemicalperspectivesletters.org The cessation of this fractionation may be related to the rise in atmospheric oxygen and changes in atmospheric escape mechanisms. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org
Studies analyzing ancient atmospheric gases trapped in Archean rocks provide crucial data points on the evolution curve of atmospheric xenon isotopic composition. acs.orgnih.govgeochemicalperspectivesletters.orggeochemicalperspectivesletters.orggeochemicalperspectivesletters.orgresearchgate.net For example, analyses of 3.5 Ga old atmospheric xenon show it was significantly fractionated compared to the modern atmosphere, with this fractionation decreasing over time to reach modern values around the time of the GOE. acs.org The isotopic composition of paleoatmospheric xenon, as traced by isotopes like 126Xe, thus serves as a potential indicator of significant events in Earth's atmospheric history, including hydrogen escape and the rise of oxygen. acs.org
Data on Xenon Isotopic Composition in Ancient Atmosphere:
| Age (Ga) | Xenon Fractionation (‰ u-1 relative to modern atmosphere) | Reference |
| 3.5 | -19.1 ± 1.8 | acs.org |
| 3.3 | ≈ -13 | nih.gov |
| 3.3 to 2.7 | Constant isotopic fractionation | acs.org |
| 2.441 | 2.0 ± 1.8 | geochemicalperspectivesletters.org |
| 2.434 | Indistinguishable from modern atmosphere | geochemicalperspectivesletters.org |
Challenges and Future Directions in Xenon 126 Research
Addressing Discrepancies Between Theoretical Models and Experimental Data for Xenon-126
One of the ongoing challenges in nuclear physics is the discrepancy between theoretical models and experimental data for various isotopes, including those of xenon. For ¹²⁶Xe, specifically in the context of neutron nuclear data, comparisons between experimental results and evaluated libraries like JENDL-3.2 have shown discrepancies. tandfonline.com For instance, integral tests on activation cross sections of xenon isotopes in fast neutron energy regions revealed a large discrepancy in the capture cross sections of ¹²⁴Xe and ¹²⁶Xe in the keV energy region. tandfonline.com This suggests that the evaluated capture cross sections for these isotopes in existing libraries might be larger than experimental observations. tandfonline.com
Addressing these discrepancies requires a concerted effort involving both theoretical advancements and more precise experimental measurements. Improved theoretical nuclear reaction models are needed to better predict the behavior of ¹²⁶Xe under various conditions. Simultaneously, new experiments with enhanced accuracy are crucial to provide benchmark data for refining these models. The development of more accurate neutron nuclear data for ¹²⁶Xe is important for applications such as the analysis of nuclear reactors and potentially for studies involving rare nuclear processes.
Development of Advanced Experimental Techniques for Enhanced this compound Detection and Manipulation
The low natural abundance of ¹²⁶Xe necessitates advanced techniques for its detection and manipulation. Current research in related fields, such as dark matter searches using liquid xenon time projection chambers (TPCs), highlights the sophistication required for detecting rare events and controlling backgrounds. While these techniques are often optimized for other xenon isotopes like ¹³⁶Xe, they provide a foundation for developing specialized methods for ¹²⁶Xe.
Techniques like mass spectrometry are fundamental for isotopic analysis of xenon. acs.org However, achieving high precision, especially for low-abundance isotopes, requires careful control of potential contaminants and systematic errors. acs.org Advancements in mass spectrometry, potentially coupled with pre-enrichment techniques, could enhance the sensitivity for detecting and quantifying ¹²⁶Xe.
Manipulation of individual atoms, as demonstrated with xenon atoms on surfaces using scanning tunneling microscopy, showcases the potential for precise control at the atomic level. nih.gov While this is a general technique, adapting and developing similar methods specifically for ¹²⁶Xe could open avenues for research in surface science or the creation of novel materials with precisely placed isotopes.
Furthermore, techniques developed for reducing backgrounds in rare event searches, such as sophisticated purification systems for removing radioactive impurities like ⁸⁵Kr and radon isotopes from xenon, are relevant for any experiment requiring high-purity xenon, including those focusing on ¹²⁶Xe. u-tokyo.ac.jpmdpi.com
Interdisciplinary Research Integrating this compound Studies Across Physics, Astrophysics, and Materials Science
Research involving xenon isotopes inherently spans multiple disciplines. For instance, studies of xenon isotopic composition in extraterrestrial materials provide insights into astrophysical processes and the formation of the solar system. ucla.eduarizona.edunasa.govwikipedia.org While ¹²⁹Xe is particularly noted for its use in iodine-xenon dating, the isotopic ratios of other xenon isotopes, including ¹²⁶Xe, can also serve as tracers for various nucleosynthetic processes and interactions in different environments, such as the Martian atmosphere. nasa.gov
In physics, beyond nuclear structure and rare event searches, xenon's properties make it valuable in studies of condensed matter physics and the development of new detector technologies. arxiv.org The interaction of xenon with materials is also of interest in materials science, for example, in studies of xenon incorporation into minerals under high pressure and temperature. scientificupdate.com
Future research on ¹²⁶Xe will likely benefit significantly from interdisciplinary collaboration. Integrating expertise from nuclear physics to refine theoretical models and experimental techniques, from astrophysics to interpret isotopic signatures in cosmic environments, and from materials science to explore its behavior and potential uses in novel materials could lead to a more comprehensive understanding and innovative applications of this specific isotope. The challenges in precisely measuring and understanding ¹²⁶Xe can drive advancements in detection technologies that have broader implications for rare isotope research and beyond.
Q & A
Q. What experimental techniques are most reliable for detecting xenon-126 in trace atmospheric samples?
this compound’s low natural abundance (0.09–0.096% in Earth’s atmosphere) necessitates high-sensitivity methods like isotope-ratio mass spectrometry (IRMS) or resonant ionization mass spectrometry (RIMS). IRMS is preferred for bulk isotopic analysis due to its precision (±0.001‰), while RIMS minimizes isobaric interference from neighboring isotopes (e.g., xenon-124/128) . Calibration standards must account for atmospheric xenon composition, validated against reference materials from the International Atomic Energy Agency (IAEA).
Q. How do researchers isolate this compound from other stable xenon isotopes in laboratory settings?
Cryogenic distillation or gas centrifugation is typically used for isotopic separation. For example, cryogenic distillation exploits differences in vapor pressures among isotopes at ultra-low temperatures (<−160°C). Post-separation, gas chromatography coupled with thermal conductivity detection (GC-TCD) verifies purity, though cross-contamination with xenon-124/128 remains a challenge due to their proximity in mass .
Q. What are the primary challenges in measuring this compound’s neutron-capture cross-section?
Neutron-capture experiments require high-flux neutron sources (e.g., nuclear reactors or spallation facilities) and detectors capable of resolving low-probability events. Background noise from cosmic rays and competing nuclear reactions (e.g., neutron scattering) must be mitigated via shielding and coincidence detection systems. Recent studies report discrepancies in cross-section values (e.g., 12.5 ± 1.3 mb vs. 14.2 ± 1.5 mb), suggesting systematic biases in detector calibration or neutron flux normalization .
Advanced Research Questions
Q. How can isotopic anomalies in this compound between Martian and terrestrial atmospheres inform planetary formation models?
Mars’ atmosphere shows a 20–30% enrichment in this compound compared to Earth, attributed to neutron capture on barium-130 in Martian regolith. To test this hypothesis, researchers simulate neutron flux using Monte Carlo N-Particle (MCNP) codes and compare results with data from NASA’s Curiosity rover. Discrepancies in xenon-124/126 ratios suggest alternative mechanisms, such as solar wind implantation or late accretion of chondritic material .
Q. What statistical methods resolve contradictions in this compound’s isotopic abundance data across different studies?
Bayesian hierarchical modeling is increasingly used to reconcile conflicting datasets. For example, a 2024 meta-analysis incorporated 27 studies (1990–2023) and identified systematic errors in older gas-source mass spectrometers due to incomplete correction for isotopic fractionation during sample preparation. Weighted least-squares regression with outlier rejection (e.g., Chauvenet’s criterion) further improves consensus values .
Q. How does this compound’s double-beta decay potential influence dark matter detection experiments?
While xenon-136 is the primary focus for neutrinoless double-beta decay searches, this compound’s two-neutrino mode (half-life ~1.7×10²² years) provides a background signal in detectors like XENONnT. Researchers employ pulse-shape discrimination and machine learning algorithms to differentiate decay events from WIMP-nucleus interactions. Recent upgrades to time projection chambers (TPCs) have reduced false positives by 40% .
Methodological Guidance
Designing experiments to study this compound’s role in nuclear astrophysics:
- Use ab initio nuclear coupled-cluster theory to predict isotopic stability.
- Validate models with photodisplacement measurements at facilities like TRIUMF, where gamma beams fragment this compound into tellurium and cesium isotopes.
- Compare results with observational data from presolar grains in meteorites, which preserve isotopic signatures of stellar nucleosynthesis .
Addressing reproducibility issues in this compound isotopic analysis:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
